Cas no 1566135-18-9 (2-fluoropentan-1-amine)

• Product Name: 2-fluoropentan-1-amine
• CAS No: 1566135-18-9
• MF: C₅H₁₂FN
• MW: 105.153884887695
• CID: 6005994
• PubChem ID: 84715984
• Update Time: 2025-10-30

2-fluoropentan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-fluoropentan-1-amine
• 1-Pentanamine, 2-fluoro-
• 1566135-18-9
• SCHEMBL13660748
• starbld0014379
• EN300-1839055

• Inchi： 1S/C5H12FN/c1-2-3-5(6)4-7/h5H,2-4,7H2,1H3
• InChI Key： XJNKJUUPSLHXJS-UHFFFAOYSA-N
• SMILES： C(N)C(F)CCC

Computed Properties

• Exact Mass: 105.095377549g/mol
• Monoisotopic Mass: 105.095377549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 39.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 0.872±0.06 g/cm3(Predicted)
• Boiling Point: 125.7±10.0 °C(Predicted)
• pka: 8.74±0.10(Predicted)

Additional information on 2-fluoropentan-1-amine

2-Fluoropentan-1-amine: A Comprehensive Overview of CAS No. 1566135-18-9

2-Fluoropentan-1-amine (CAS No. 1566135-18-9) is a fluorinated organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by the presence of a fluorine atom and an amine group on a pentane backbone, which imparts distinct reactivity and biological activity.

The chemical structure of 2-fluoropentan-1-amine is represented by the formula C₅H₁₁F·NH₂. The fluorine atom, being highly electronegative, significantly influences the electronic properties of the molecule, making it a valuable building block in synthetic chemistry. The amine group, on the other hand, provides opportunities for further functionalization and reactivity, making this compound a versatile intermediate in the synthesis of more complex molecules.

In the realm of pharmaceutical research, 2-fluoropentan-1-amine has shown promise as a precursor for the development of novel drugs. Fluorinated compounds are known for their enhanced metabolic stability and improved pharmacokinetic properties compared to their non-fluorinated counterparts. This makes them attractive candidates for drug discovery and development. Recent studies have explored the use of 2-fluoropentan-1-amine in the synthesis of antiviral agents, anticancer drugs, and central nervous system (CNS) modulators.

A notable example is its application in the synthesis of antiviral drugs. Researchers have utilized 2-fluoropentan-1-amine as a key intermediate in the development of compounds that exhibit potent antiviral activity against a range of viruses, including influenza and hepatitis C. The fluorine atom in these compounds enhances their ability to penetrate viral membranes and inhibit viral replication, thereby improving their therapeutic efficacy.

In addition to its pharmaceutical applications, 2-fluoropentan-1-amine has found utility in materials science. Fluorinated compounds are known for their hydrophobic and oleophobic properties, which make them ideal for use in surface coatings and lubricants. The unique combination of fluorine and amine functionalities in 2-fluoropentan-1-amine allows for the design of materials with enhanced surface properties and improved durability.

The synthesis of 2-fluoropentan-1-amine can be achieved through various routes, depending on the desired purity and scale of production. One common method involves the reaction of 2-fluoropentyl halides with ammonia or primary amines under appropriate conditions. Recent advancements in catalytic methods have led to more efficient and environmentally friendly synthetic pathways, reducing waste generation and improving overall yield.

The physical properties of 2-fluoropentan-1-amine, such as its boiling point, melting point, and solubility, are crucial for its handling and application. It is typically a colorless liquid with a characteristic amine odor. Its boiling point is around 90°C at atmospheric pressure, making it suitable for use in reactions that require moderate temperatures. The compound is soluble in common organic solvents such as ethanol, acetone, and dichloromethane but has limited solubility in water.

Safety considerations are essential when working with 2-fluoropentan-1-amine. While it is not classified as a hazardous material under standard regulations, it should be handled with care due to its amine functionality. Proper personal protective equipment (PPE) should be worn during handling to prevent skin contact and inhalation. Additionally, it is important to store the compound in a well-ventilated area away from strong oxidizers and heat sources.

In conclusion, 2-fluoropentan-1-amine (CAS No. 1566135-18-9) is a versatile compound with significant potential in various scientific and industrial applications. Its unique chemical structure makes it an attractive building block for synthetic chemistry and drug development. Ongoing research continues to uncover new uses for this compound, further solidifying its importance in the field of chemistry.